Cas no 2060027-87-2 (5-(bromomethyl)-3,3-diethylpyrrolidin-2-one)
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 5-(bromomethyl)-3,3-diethyl-
- 5-(bromomethyl)-3,3-diethylpyrrolidin-2-one
-
- MDL: MFCD30477016
- Inchi: 1S/C9H16BrNO/c1-3-9(4-2)5-7(6-10)11-8(9)12/h7H,3-6H2,1-2H3,(H,11,12)
- InChI Key: FLJLHGZLHXCAKX-UHFFFAOYSA-N
- SMILES: N1C(CBr)CC(CC)(CC)C1=O
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319181-1g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 1g |
$1429.0 | 2023-09-05 | ||
| Enamine | EN300-319181-5g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 5g |
$4143.0 | 2023-09-05 | ||
| Enamine | EN300-319181-10g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 10g |
$6144.0 | 2023-09-05 | ||
| Enamine | EN300-319181-0.05g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 0.05g |
$1200.0 | 2023-09-05 | ||
| Enamine | EN300-319181-0.1g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 0.1g |
$1257.0 | 2023-09-05 | ||
| Enamine | EN300-319181-0.25g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 0.25g |
$1315.0 | 2023-09-05 | ||
| Enamine | EN300-319181-0.5g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 0.5g |
$1372.0 | 2023-09-05 | ||
| Enamine | EN300-319181-1.0g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-319181-2.5g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 2.5g |
$2800.0 | 2023-09-05 | ||
| Enamine | EN300-319181-5.0g |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one |
2060027-87-2 | 5g |
$4143.0 | 2023-05-31 |
5-(bromomethyl)-3,3-diethylpyrrolidin-2-one Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 5-(bromomethyl)-3,3-diethylpyrrolidin-2-one
Comprehensive Overview of 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one (CAS No. 2060027-87-2)
5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one (CAS No. 2060027-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrrolidinone derivative is characterized by its unique molecular structure, which includes a bromomethyl functional group attached to a 3,3-diethylpyrrolidin-2-one core. Its versatility in synthetic chemistry makes it a valuable intermediate for the development of novel bioactive molecules.
The compound's CAS number 2060027-87-2 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often explore its reactivity in nucleophilic substitution reactions, leveraging the bromomethyl group for further functionalization. This property aligns with current trends in green chemistry, where efficient and selective transformations are prioritized to minimize waste.
In recent years, the demand for high-purity intermediates like 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one has surged, driven by advancements in drug discovery and crop protection. Its potential role in designing central nervous system (CNS) therapeutics has been a focal point, particularly in modulating neurotransmitter pathways. Additionally, its application in polymer science for creating functionalized materials has attracted interest from material scientists.
A key advantage of this compound lies in its structural modularity, enabling tailored modifications for specific applications. For instance, the diethyl substituents enhance lipophilicity, which is crucial for improving membrane permeability in drug candidates. This feature resonates with the growing emphasis on bioavailability optimization in medicinal chemistry.
From an analytical perspective, 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound's stability under controlled conditions further supports its utility in large-scale synthesis.
Emerging discussions in sustainable synthesis have highlighted the importance of atom-efficient reactions, where bromomethyl-containing intermediates like this compound play a pivotal role. Its compatibility with catalytic processes reduces reliance on hazardous reagents, aligning with global initiatives for safer chemical production.
In summary, 5-(Bromomethyl)-3,3-diethylpyrrolidin-2-one (CAS No. 2060027-87-2) represents a multifaceted building block with broad applicability across life sciences and materials engineering. Its continued exploration underscores the intersection of innovation and practical utility in modern chemistry.
2060027-87-2 (5-(bromomethyl)-3,3-diethylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)